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Compound of Interest

Compound Name:
3-(1-Methylpiperidin-4-YL)-1H-

indole

Cat. No.: B029061 Get Quote

CAS Number: 17403-07-5

Introduction
3-(1-Methylpiperidin-4-YL)-1H-indole, also known as Naratriptan Related Compound A, is a

pivotal heterocyclic compound that serves as a critical intermediate in the synthesis of

Naratriptan, a selective serotonin 5-HT1B/1D receptor agonist used in the treatment of

migraine headaches.[1][2][3][4] This guide provides a comprehensive technical overview of its

chemical properties, synthesis, pharmacological significance, and safety considerations,

tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
This section summarizes the key physicochemical properties of 3-(1-Methylpiperidin-4-
YL)-1H-indole. These properties are essential for its handling, characterization, and application

in synthetic chemistry.
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Property Value Source

Molecular Formula C₁₄H₁₈N₂ [5][6]

Molecular Weight 214.31 g/mol [5][6]

IUPAC Name
3-(1-methylpiperidin-4-yl)-1H-

indole
[1][6]

Synonyms

3-(N-Methylpiperidinyl)indole,

3-(1-Methyl-4-

piperidinyl)indole, Naratriptan

USP Related Compound A

XLogP3 2.8 [6]

Hydrogen Bond Donor Count 1 [6]

Hydrogen Bond Acceptor

Count
2 [6]

Rotatable Bond Count 1 [6]

Synthesis of 3-(1-Methylpiperidin-4-YL)-1H-indole
The synthesis of 3-(1-Methylpiperidin-4-YL)-1H-indole is a crucial step in the production of

Naratriptan. Several synthetic routes have been developed, with a common strategy involving

the condensation of an indole derivative with a substituted piperidone.

General Synthetic Workflow
The following diagram illustrates a common synthetic pathway to 3-(1-Methylpiperidin-4-
YL)-1H-indole and its subsequent conversion to Naratriptan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 3-(1-Methylpiperidin-4-
YL)-1H-indole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029061#3-1-methylpiperidin-4-yl-1h-indole-cas-
number-17403-07-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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